5-Hydroxy-2-[2-methyl-3-(trifluoromethyl)anilino]pyridine-3-carboxylic acid

• IUPAC Name: 5-hydroxy-2-[2-methyl-3-(trifluoromethyl)anilino]pyridine-3-carboxylic acid
• InChI: InChI=1S/C14H11F3N2O3/c1-7-10(14(15,16)17)3-2-4-11(7)19-12-9(13(21)22)5-8(20)6-18-12/h2-6,20H,1H3,(H,18,19)(H,21,22)
• InChI Key: JSXNJGKWSWRIGA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1NC2=C(C=C(C=N2)O)C(=O)O)C(F)(F)F
• Molecular Formula: C14H11F3N2O3
• DSSTOX Substance ID: DTXSID60514274
• Molecular Weight: 312.24 g/mol
• CAS RN: 75369-61-8

Description

5-Hydroxy Flunixin is a metabolite of Flunixin, a non-steroidal anti-inflammatory drug commonly used in veterinary medicine. It is a nicotinic acid derivative and is involved in inhibiting the enzyme cyclooxygenase in the arachidonic acid cascade . This compound is primarily found as a residue in milk following the administration of Flunixin to livestock .

Scientific Research Applications

5-Hydroxy Flunixin has several scientific research applications, including:

Chemistry: It is used as a reference standard in analytical chemistry for the detection and quantification of Flunixin residues in animal-derived food products.

Biology: It is used in studies investigating the metabolic pathways and pharmacokinetics of Flunixin in animals.

Medicine: It is used in veterinary medicine to monitor the residue levels of Flunixin in livestock products to ensure food safety.

Industry: It is used in the development of lateral flow immunoassays for the detection of Flunixin residues in milk.

Safety and Hazards

This compound may be considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It may cause skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity (single exposure) with the target organ being the respiratory system.

Preparation Methods

The preparation of 5-Hydroxy Flunixin involves the metabolic conversion of Flunixin in animals. Flunixin is administered to livestock, and its primary metabolite, 5-Hydroxy Flunixin, is then extracted from milk or other tissues. The extraction process typically involves the use of organic solvents, purification with C18, and concentration using a methanol-based solvent . The final sample is analyzed using liquid chromatography-tandem mass spectrometry .

Chemical Reactions Analysis

5-Hydroxy Flunixin undergoes various chemical reactions, including:

Reduction: This reaction involves the removal of oxygen or the addition of hydrogen, typically using reagents like sodium borohydride.

Substitution: This reaction involves the replacement of one functional group with another, often using reagents like halogens or alkylating agents.

Common reagents and conditions used in these reactions include organic solvents, catalysts, and controlled temperature and pressure conditions. The major products formed from these reactions depend on the specific reagents and conditions used .

Mechanism of Action

5-Hydroxy Flunixin exerts its effects by inhibiting the enzyme cyclooxygenase in the arachidonic acid cascade . This inhibition reduces the production of prostaglandins, which are involved in inflammation and pain. The molecular targets of 5-Hydroxy Flunixin include cyclooxygenase-1 and cyclooxygenase-2 enzymes .

Comparison with Similar Compounds

5-Hydroxy Flunixin is unique compared to other similar compounds due to its specific role as a metabolite of Flunixin and its use as a residue marker in milk. Similar compounds include:

Flunixin: The parent compound, used as a non-steroidal anti-inflammatory drug in veterinary medicine.

Ketoprofen: Another non-steroidal anti-inflammatory drug used in veterinary medicine, but with different metabolic pathways and residue markers.

Meloxicam: A non-steroidal anti-inflammatory drug with similar anti-inflammatory and analgesic effects but different pharmacokinetics and residue markers.

5-Hydroxy Flunixin’s uniqueness lies in its specific metabolic pathway and its role in food safety monitoring .

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a suspension of 10 g. of 2-(2-methyl-3-trifluoromethylanilino) nicotinic acid and 160 ml. of glacial acetic acid, add 9 ml. of 30% hydrogen peroxide solution at room temperature. Warm the reaction mixture on a steam bath for one hour and add an additional 5 ml. of 30% hydrogen peroxide. Heat the resulting mixture for three hours on a steam bath, dilute with water and filter. After recrystallization from acetic acid, the product, 5-hydroxy-2-(2-methyl-3-trifluoromethylanilino) nicotinic acid melts at 305°-308° (dec.)